N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C12H16N6O2S2.C2H2O4/c1-3-21-12-16-15-11(22-12)14-9(19)6-18-4-8(5-18)10-13-7(2)17-20-10;3-1(4)2(5)6/h8H,3-6H2,1-2H3,(H,14,15,19);(H,3,4)(H,5,6)
• InChI Key: ZPSZGRVHFJTREQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CN2CC(C2)C3=NC(=NO3)C.C(=O)(C(=O)O)O
• Molecular Formula: C14H18N6O6S2
• Molecular Weight: 430.5 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C14H18N6O6S2 and its molecular weight is 430.45. The purity is usually 95%.
BenchChem offers high-quality N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fungicidal Activity

• Synthesis and Fungicidal Activity Against Rhizoctonia solani : Compounds related to the query, specifically 2-alkyl (alkythio)-5-pyrazolyl-1,3, 4-oxadiazoles (thiadiazoles), have been synthesized and evaluated for fungicidal activity against rice sheath blight, a significant disease affecting rice crops in China. The study found that certain derivatives exhibit high fungicidal activity, suggesting their potential use in agricultural applications to combat fungal diseases in crops H. Chen, Z. Li, Y. Han, 2000.

Neurogenic Potential and Receptor Pharmacology

• Neurogenic Potential and Melatonergic Receptor Pharmacology : A study introduced a new family of melatonin-based compounds, where the acetamido group of melatonin is replaced by reversed amides and azoles. These compounds showed promise in promoting the differentiation of rat neural stem cells to a neuronal phenotype in vitro, potentially offering insights into neurogenesis and the development of therapies for neurological diseases M. de la Fuente Revenga et al., 2015.

Antibacterial Agents

• Synthesis and QSAR Studies of Antibacterial Agents : Research on 4-oxo-thiazolidines and 2-oxo-azetidines highlighted their potential as antibacterial agents against both gram-positive and gram-negative bacteria, demonstrating the utility of these compounds in developing new antimicrobial therapies N. Desai et al., 2008.

Glutaminase Inhibitors

• Glutaminase Inhibitors for Cancer Therapy : The design and pharmacological evaluation of BPTES analogs, targeting kidney-type glutaminase (GLS), revealed potential therapeutic avenues for cancer treatment. Some analogs retained the potency of BPTES, a known GLS inhibitor, while offering improved solubility, which could enhance their effectiveness in vivo K. Shukla et al., 2012.

Insecticidal Assessment

• Insecticidal Assessment Against Cotton Leafworm : A study utilized a 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide precursor for synthesizing various heterocycles with insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research contributes to the development of novel insecticides for agricultural pest control A. Fadda et al., 2017.